Cas no 2404734-12-7 (2-Fluoro-4-(methoxymethyl)-1-methylbenzene)

• Product Name: 2-Fluoro-4-(methoxymethyl)-1-methylbenzene
• CAS No: 2404734-12-7
• MF: C₉H₁₁FO
• MW: 154.181446313858
• MDL: MFCD32632264
• CID: 5075313
• Update Time: 2026-03-01

2-Fluoro-4-(methoxymethyl)-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(methoxymethyl)-1-methylbenzene
• 2-Fluoro-4-(methoxymethyl)-1-methylbenzene

• MDL： MFCD32632264
• Inchi： 1S/C9H11FO/c1-7-3-4-8(6-11-2)5-9(7)10/h3-5H,6H2,1-2H3
• InChI Key： ZYCBAAOGBSLYHO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)COC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• XLogP3: 2
• Topological Polar Surface Area: 9.2

Additional information on 2-Fluoro-4-(methoxymethyl)-1-methylbenzene

Introduction to 2-Fluoro-4-(methoxymethyl)-1-methylbenzene (CAS No. 2404734-12-7)

2-Fluoro-4-(methoxymethyl)-1-methylbenzene, identified by the chemical abstracts service number CAS No. 2404734-12-7, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the class of substituted benzenes, which are widely studied for their role in synthesizing various biologically active molecules.

The molecular structure of 2-Fluoro-4-(methoxymethyl)-1-methylbenzene consists of a benzene ring substituted with a fluorine atom at the 2-position, a methoxymethyl group at the 4-position, and a methyl group at the 1-position. This specific arrangement of functional groups imparts distinct electronic and steric properties to the molecule, making it a valuable intermediate in organic synthesis. The presence of the fluorine atom, in particular, enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their role as key structural motifs in many pharmaceuticals. For instance, fluoroaromatics are known to improve pharmacokinetic profiles by increasing bioavailability and reducing susceptibility to metabolic degradation. The fluorine atom in 2-Fluoro-4-(methoxymethyl)-1-methylbenzene contributes to these desirable properties, making it a promising candidate for further exploration.

One of the most compelling aspects of 2-Fluoro-4-(methoxymethyl)-1-methylbenzene is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases. For example, studies have shown that derivatives of this compound exhibit potent activity against certain types of cancer by inhibiting key enzymes involved in tumor growth. The methoxymethyl group and methyl group further enhance its reactivity, allowing for diverse functionalization strategies that can tailor its biological activity.

The synthesis of 2-Fluoro-4-(methoxymethyl)-1-methylbenzene typically involves multi-step organic reactions, often starting from commercially available precursors such as anisole or cumene. Advanced synthetic techniques, including cross-coupling reactions and palladium-catalyzed transformations, are commonly employed to introduce the desired substituents at specific positions on the benzene ring. These synthetic methodologies highlight the compound's importance as a versatile intermediate in medicinal chemistry.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the properties of 2-Fluoro-4-(methoxymethyl)-1-methylbenzene. Molecular modeling studies have revealed insights into its interactions with biological targets, providing valuable guidance for drug design. These computational approaches complement experimental work by predicting binding affinities and identifying potential lead compounds for further optimization.

The agrochemical industry has also recognized the potential of 2-Fluoro-4-(methoxymethyl)-1-methylbenzene as a precursor for developing novel pesticides and herbicides. Fluorinated aromatic compounds are known to exhibit enhanced efficacy against pests while maintaining environmental safety. By incorporating this compound into agrochemical formulations, researchers aim to create more effective and sustainable solutions for crop protection.

Regulatory considerations play a crucial role in the development and commercialization of compounds like 2-Fluoro-4-(methoxymethyl)-1-methylbenzene. Ensuring compliance with safety and environmental regulations is essential for their widespread use. Manufacturers must conduct thorough toxicological studies to assess potential risks associated with exposure to this compound. Additionally, efforts must be made to minimize environmental impact through responsible handling and disposal practices.

The future prospects for 2-Fluoro-4-(methoxymethyl)-1-methylbenzene appear promising, with ongoing research exploring new applications and synthetic routes. As our understanding of fluorinated aromatic compounds continues to grow, it is likely that this compound will play an increasingly important role in pharmaceutical and agrochemical innovation. Collaborative efforts between academia and industry will be essential to realize its full potential.